Cas no 1189749-40-3 ((3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid)

• Product Name: (3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid
• CAS No: 1189749-40-3
• Molecular Formula: C₁₀H₁₂N₄O₂S
• Molecular Weight: 252.292880058289
• MDL: MFCD13176378
• CID: 4685099

(3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid Properties

Names and Identifiers

• [(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetic acid
• 2-((3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetic acid
• {[3-(propan-2-yl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetic acid
• STK660012
• BBL032291
• SEL13408917
• acetic acid, [[3-(1-methylethyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-

• MDL： MFCD13176378
• InChIKey： IIMRJVDGQPNOEA-UHFFFAOYSA-N
• Inchi： 1S/C10H12N4O2S/c1-6(2)10-12-11-7-3-4-8(13-14(7)10)17-5-9(15)16/h3-4,6H,5H2,1-2H3,(H,15,16)
• SMILES： S(CC(=O)O)C1C=CC2=NN=C(C(C)C)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Heavy Atom Count: 17
• Complexity: 290
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines